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Compound of Interest |

Compound Name: NCT-503
Cat. No.: B609503
Get Quote

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the safe
disposal of NCT-503, a phosphoglycerate dehydrogenase (PHGDH) inhibitor. In the absence of
specific disposal protocols for NCT-503, these guidelines are based on established best
practices for laboratory chemical waste management.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel handling NCT-503 are
familiar with its properties and have access to the appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat. All handling of NCT-503, particularly in
its powdered form or when preparing solutions, should be conducted in a well-ventilated area
or a chemical fume hood to minimize inhalation exposure.

Quantitative Data for NCT-503

A summary of the key quantitative data for NCT-503 is presented below for easy reference.
This information is critical for understanding the compound's characteristics and for making
informed decisions on its handling and disposal.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b609503#bc-rfq
https://www.benchchem.com/product/b609503/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-nct-503-a-procedural-guide
https://www.benchchem.com/product/b609503/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-nct-503-a-procedural-guide
https://www.benchchem.com/product/b609503/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-nct-503-a-procedural-guide
https://www.benchchem.com/product/b609503/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-nct-503-a-procedural-guide
https://www.benchchem.com/product/b609503/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-nct-503-a-procedural-guide
https://www.benchchem.com/product/b609503/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-nct-503-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value
Molecular Formula C20H23F3N4S
Molecular Weight 408.48 g/mol
ICso for PHGDH 2.5 uMm

ECso in PHGDH-dependent cell lines 8-16 uM
Solubility in DMSO > 40.9 mg/mL

Step-by-Step Disposal Procedures for NCT-503

The following procedures are designed to guide the user through the safe disposal of NCT-503
in various forms.

1. Disposal of Unused or Expired Solid NCT-503:
e Do not dispose of solid NCT-503 in the regular trash.
e The compound should be treated as chemical waste.

» Place the original container with the unused or expired NCT-503 into a larger, sealable, and
clearly labeled waste container.

e The label should include "Hazardous Waste," the chemical name "NCT-503," and any other
information required by your institution's Environmental Health & Safety (EHS) department.

» Store the waste container in a designated, secure area for chemical waste pickup.
2. Disposal of NCT-503 Solutions (e.g., in DMSO):

e Do not dispose of NCT-503 solutions down the drain.[1][2] Dimethyl sulfoxide (DMSO) is a
common solvent for NCT-503 and should be disposed of as a hazardous waste.[3][4]

o Collect all liquid waste containing NCT-503 in a dedicated, leak-proof, and chemically
compatible container.[5]
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e The container must be clearly labeled as "Hazardous Waste" and specify all contents,
including "NCT-503" and "Dimethyl Sulfoxide."

o Store the liquid waste container in a designated satellite accumulation area until it is
collected by your institution's EHS department.

3. Decontamination and Disposal of Empty Containers:
o Empty containers that held NCT-503 must be decontaminated before disposal.

» Triple rinse the container with a suitable solvent in which NCT-503 is soluble (e.g., DMSO or
ethanol).

o Collect the rinsate as hazardous liquid waste and add it to your designated NCT-503 waste
container.

« After triple rinsing, deface or remove the original label from the container.

o The cleaned and defaced container can then typically be disposed of as regular laboratory
glass or plastic waste, in accordance with your institution's policies.

4. Disposal of Contaminated Labware:

o Disposable labware (e.g., pipette tips, microfuge tubes) contaminated with NCT-503 should
be collected in a designated, sealed waste bag or container.

e Label the container as "Hazardous Waste" and specify the contaminant as "NCT-503."

» Store this solid waste in the designated hazardous waste accumulation area for pickup.

Experimental Protocols

While specific experimental protocols for the disposal of NCT-503 are not available, the
recommended procedures are derived from standard laboratory chemical waste management
protocols. The key principle is the segregation and proper labeling of all waste streams
containing NCT-503 for collection by a certified hazardous waste disposal service.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b609503/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-nct-503-a-procedural-guide
https://www.benchchem.com/product/b609503/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-nct-503-a-procedural-guide
https://www.benchchem.com/product/b609503/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-nct-503-a-procedural-guide
https://www.benchchem.com/product/b609503/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-nct-503-a-procedural-guide
https://www.benchchem.com/product/b609503/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-nct-503-a-procedural-guide
https://www.benchchem.com/product/b609503/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-nct-503-a-procedural-guide
https://www.benchchem.com/product/b609503/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-nct-503-a-procedural-guide
https://www.benchchem.com/product/b609503/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-nct-503-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Logical Workflow for NCT-503 Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of NCT-503 and associated materials.
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NCT-503 Waste

Start: NCT-503 Waste Generation
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Caption: Decision workflow for the proper segregation and disposal of NCT-503 waste.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
NCT-503, thereby protecting personnel and the environment. Always consult your institution's
specific guidelines and EHS department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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